Cas no 38052-80-1 ( )
structure
Product Name:
CAS No:38052-80-1
MF:C13H7BrClN
MW:292.558381319046
CID:922926
PubChem ID:282600
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- CTK1C6196; NSC136273; AG-J-45234; AC1Q26YR; AC1L5WTP; 2-bromo-6-chloro-phenanthridine; AR-1D9556; 2-Brom-6-chlorphenanthridin;
- NSC 136273
- NSC-136273
- 38052-80-1
- NSC136273
- DTXSID60300351
- 2-bromo-6-chlorophenanthridine
- SCHEMBL515743
- KGKQZMKTBCDZCZ-UHFFFAOYSA-N
-
-
- Inchi: 1S/C13H7BrClN/c14-8-5-6-12-11(7-8)9-3-1-2-4-10(9)13(15)16-12/h1-7H
- InChI Key: KGKQZMKTBCDZCZ-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(C=1)=C1C=CC=CC1=C(N=2)Cl
Computed Properties
- Exact Mass: 290.94511
- Monoisotopic Mass: 290.94504g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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